1-(4-ethynylbenzyl)-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine

• IUPAC Name: [4-[1-[(4-ethynylphenyl)methyl]piperidin-4-yl]oxyphenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C25H28N2O2/c1-2-20-5-7-21(8-6-20)19-26-17-13-24(14-18-26)29-23-11-9-22(10-12-23)25(28)27-15-3-4-16-27/h1,5-12,24H,3-4,13-19H2
• InChI Key: HXUVKTHRSXPFGI-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC=C(C=C1)CN2CCC(CC2)OC3=CC=C(C=C3)C(=O)N4CCCC4
• Molecular Formula: C25H28N2O2
• Molecular Weight: 388.5 g/mol

Description

1-(4-ethynylbenzyl)-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine, also known as EPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EPP is a piperidine derivative that has been synthesized through various methods and has shown promising results in scientific research.

Mechanism of Action

1-(4-ethynylbenzyl)-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine's mechanism of action is not fully understood, but it is believed to interact with various receptors and enzymes in the body. 1-(4-ethynylbenzyl)-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has been shown to interact with the sigma-1 receptor, which is involved in various cellular processes such as calcium signaling and protein synthesis. 1-(4-ethynylbenzyl)-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has also been shown to inhibit the activity of various enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters.
Biochemical and Physiological Effects:
1-(4-ethynylbenzyl)-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has been shown to have various biochemical and physiological effects in the body. In animal studies, 1-(4-ethynylbenzyl)-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has been shown to increase dopamine and serotonin levels in the brain, which can potentially have antidepressant effects. 1-(4-ethynylbenzyl)-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has also been shown to increase acetylcholine levels in the brain, which can potentially improve cognitive function. In cancer cells, 1-(4-ethynylbenzyl)-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has been shown to induce apoptosis, which is programmed cell death.

Advantages and Limitations for Lab Experiments

1-(4-ethynylbenzyl)-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has several advantages for lab experiments, including its high potency and selectivity. 1-(4-ethynylbenzyl)-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has been shown to have a high affinity for various receptors and enzymes, which makes it a useful tool for studying their functions. However, 1-(4-ethynylbenzyl)-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine's high potency can also be a limitation in lab experiments, as it can potentially cause off-target effects and toxicity.

Future Directions

There are several future directions for 1-(4-ethynylbenzyl)-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine research. One potential direction is the development of 1-(4-ethynylbenzyl)-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine derivatives with improved potency and selectivity. Another potential direction is the investigation of 1-(4-ethynylbenzyl)-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine's effects on other receptors and enzymes in the body. Additionally, 1-(4-ethynylbenzyl)-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine's potential applications in drug discovery and cancer research warrant further investigation.

Synthesis Methods

1-(4-ethynylbenzyl)-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine can be synthesized through various methods, including the Sonogashira coupling reaction and the Suzuki-Miyaura cross-coupling reaction. The Sonogashira coupling reaction involves the reaction between 4-ethynylbenzyl bromide and 4-(1-pyrrolidinylcarbonyl)phenylboronic acid in the presence of a palladium catalyst. The Suzuki-Miyaura cross-coupling reaction involves the reaction between 4-bromo-1-(4-ethynylphenyl)piperidine and 4-(1-pyrrolidinylcarbonyl)phenylboronic acid in the presence of a palladium catalyst.

Scientific Research Applications

1-(4-ethynylbenzyl)-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has shown potential applications in various scientific research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, 1-(4-ethynylbenzyl)-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has been shown to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In cancer research, 1-(4-ethynylbenzyl)-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has been shown to have anticancer properties and can potentially be used in the development of new cancer therapies. In drug discovery, 1-(4-ethynylbenzyl)-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine can be used as a lead compound in the development of new drugs.